Cas no 104903-05-1 (D-Glucose-6,6-C-t2)

• Product name: D-Glucose-6,6-C-t2
• CAS No: 104903-05-1
• MF: C₆H₁₂O₆
• MW: 184.17210149765
• CID: 126530
• PubChem ID: 92044000

D-Glucose-6,6-C-t2 Chemical and Physical Properties

Names and Identifiers

• D-Glucose-6,6-C-t2
• D-GLUCOSE-[6-3H(N)]
• D-GLUCOSE, [6-3H]
• GLUCOSE, D-, [6-3H(N)]
• 104903-05-1
• (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxy-6,6-ditritiohexanal

• Inchi： InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i2T2
• InChI Key： GZCGUPFRVQAUEE-QRIVNNGASA-N
• SMILES： O=C[C@H](O)[C@@H](O)[C@H](O)[C@H](O)C([3H])([3H])O

Computed Properties

• Exact Mass: 184.08
• Monoisotopic Mass: 184.08
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: _2.9

Experimental Properties

• PSA: 118.22000
• LogP: -3.37880

D-Glucose-6,6-C-t2 Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 16
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S16
• Storage Condition：2-8°C